Cas no 1438383-89-1 (9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one)

• Product Name: 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one
• CAS No: 1438383-89-1
• MF: C₁₉H₁₄Br₂O₃
• MW: 450.12066411972
• MDL: MFCD30187854
• CID: 2157541
• PubChem ID: 86688372
• Update Time: 2025-11-02

9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one Chemical and Physical Properties

Names and Identifiers

• 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5h-benzo[d]naphtho[2,3-b]pyran-8(9h)-one
• 9-Bromo-3-(2-Bromo Acetyl)-10,11-Dihydro-5H-dibenzo(c,g) Chromen-8(9H)-one
• 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzo(c,g)chromen-8(9H)-one
• 9-bromo-3-(2-bromoacetyl)-5,9,10,11-tetrahydronaphtho[7,6-c]isochromen-8-one
• I11801
• TQP0862
• NS00001170
• 9-bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzo [c,g]chromen-8(9H)-one
• 5H-Benzo[d]naphtho[2,3-b]pyran-8(9H)-one, 9-bromo-3-(2-bromoacetyl)-10,11-dihydro-
• DB-118928
• 9-bromo-3-(2-bromo acetyl)-10,11-dihydro-5H-dibenzo[c, g]chromen-8(9H)-one
• 9-bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzo[c,g]chromen-8(9H)-one
• AC-29303
• MFCD30187854
• DTXSID601131298
• EC 807-426-3
• SCHEMBL14969026
• 9-bromo-3-(2-bromoacetyl)-5,9,10,11-tetrahydro-6-oxatetraphen-8-one
• BS-53289
• 1438383-89-1
• NVSLOKHCHIFJDR-UHFFFAOYSA-N
• 5H-Benzo(d)naphtho(2,3-b)pyran-8(9H)-one, 9-bromo-3-(2-bromoacetyl)-10,11-dihydro-
• 940-107-8
• 807-426-3
• 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one

• MDL： MFCD30187854
• Inchi： 1S/C19H14Br2O3/c20-8-17(22)11-1-3-13-12(5-11)9-24-18-7-14-10(6-15(13)18)2-4-16(21)19(14)23/h1,3,5-7,16H,2,4,8-9H2
• InChI Key： NVSLOKHCHIFJDR-UHFFFAOYSA-N
• SMILES： BrC1C(C2C=C3C(C4C=CC(C(CBr)=O)=CC=4CO3)=CC=2CC1)=O

Computed Properties

• Exact Mass: 449.92892g/mol
• Monoisotopic Mass: 447.93097g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyranones

Additional information on 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one

9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one (CAS No. 1438383-89-1): A Comprehensive Overview

The compound 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one (CAS No. 1438383-89-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and material science. This compound, often referred to as a brominated dibenzochromenone derivative, exhibits unique structural features that make it a valuable intermediate in synthetic chemistry. Its molecular formula and intricate architecture contribute to its diverse applications, particularly in pharmaceutical research and advanced material development.

One of the most notable aspects of 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one is its role as a key building block in the synthesis of complex organic molecules. Researchers have utilized this compound to develop novel therapeutic agents, especially in the areas of anti-inflammatory and anticancer drug discovery. The presence of bromine atoms in its structure enhances its reactivity, enabling precise modifications for targeted applications.

In recent years, the demand for brominated organic compounds like 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one has surged due to their utility in high-performance materials. These materials are increasingly used in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound’s ability to form stable intermediates makes it a preferred choice for researchers working on next-generation electronic materials.

The synthesis of 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one involves a series of carefully controlled reactions, often starting from readily available precursors. The process typically includes bromination and acylation steps, which are optimized to achieve high yields and purity. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry, are employed to confirm the compound’s structure and ensure its suitability for further applications.

From a commercial perspective, 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one is available through specialized chemical suppliers who cater to the needs of academic and industrial researchers. Its price and availability may vary depending on the scale of procurement and the level of purity required. Companies involved in custom synthesis often offer this compound as part of their portfolio, highlighting its importance in modern chemical research.

In the context of drug development, 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one has been explored for its potential to inhibit specific enzymes or receptors. For instance, its structural similarity to certain natural products has led to investigations into its bioactive properties. Researchers are particularly interested in its potential to modulate cellular pathways involved in inflammation and proliferation, making it a candidate for targeted therapy.

Another area where 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one shows promise is in the field of chemical biology. Scientists use this compound as a probe to study biological systems, leveraging its reactivity to label or modify biomolecules. This approach has provided insights into complex biochemical processes, paving the way for new discoveries in cell signaling and disease mechanisms.

The safety profile of 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one is an important consideration for researchers. While it is not classified as a hazardous substance under standard regulations, proper handling and storage are essential to ensure safe usage. Material safety data sheets (MSDS) provide detailed guidelines on its handling, including recommendations for personal protective equipment (PPE) and ventilation requirements.

Looking ahead, the future of 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one appears bright, with ongoing research uncovering new applications. Its versatility and unique properties position it as a valuable tool in both academic and industrial settings. As the demand for innovative chemical solutions grows, this compound is likely to play an increasingly prominent role in advancing scientific and technological frontiers.

In summary, 9-Bromo-3-(2-bromoacetyl)-10,11-dihydro-5H-dibenzoc,gchromen-8(9H)-one (CAS No. 1438383-89-1) is a multifaceted compound with significant potential across various domains. Its applications in pharmaceutical research, material science, and chemical biology underscore its importance in contemporary chemistry. Researchers and industry professionals continue to explore its capabilities, driven by the need for novel solutions to complex challenges.